Cas no 1824205-60-8 (Pyrazolo[1,5-a]pyrimidin-3-ylmethanol)

• Product Name: Pyrazolo[1,5-a]pyrimidin-3-ylmethanol
• CAS No: 1824205-60-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4673731
• Update Time: 2025-10-31

Pyrazolo[1,5-a]pyrimidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-3-ylmethanol
• FCH1637060
• AX8260356

• Inchi： 1S/C7H7N3O/c11-5-6-4-9-10-3-1-2-8-7(6)10/h1-4,11H,5H2
• InChI Key： XUWYGXAZXOQENL-UHFFFAOYSA-N
• SMILES： OCC1C=NN2C=CC=NC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 50.4

Additional information on Pyrazolo[1,5-a]pyrimidin-3-ylmethanol

Pyrazolo[1,5-a]pyrimidin-3-ylmethanol: A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidin-3-ylmethanol, identified by the CAS number 1824205-60-8, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a]pyrimidine ring system. The presence of this ring structure makes it a valuable molecule in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of Pyrazolo[1,5-a]pyrimidin-3-ylmethanol consists of a pyrazole ring fused with a pyrimidine ring, creating a bicyclic system. The hydroxymethyl group (-CH₂OH) attached to the 3-position of the pyrazolo[1,5-a]pyrimidine ring introduces additional functional diversity to the molecule. This structural feature enhances its reactivity and compatibility in various chemical reactions, making it an attractive target for synthetic chemists and material scientists.

Recent studies have highlighted the potential of Pyrazolo[1,5-a]pyrimidin-3-ylmethanol in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological targets, such as kinases and receptors, has been extensively investigated using computational modeling and in vitro assays.

In addition to its pharmaceutical applications, Pyrazolo[1,5-a]pyrimidin-3-ylmethanol has shown promise in the field of agrochemistry. Its potential as a bioactive compound for pest control and plant protection has been studied in recent agricultural research. The compound's unique structure allows it to exhibit selective toxicity against certain pests while maintaining low toxicity to non-target organisms.

The synthesis of Pyrazolo[1,5-a]pyrimidin-3-ylmethanol involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These developments have significantly reduced production costs and improved the scalability of the synthesis process.

The properties of Pyrazolo[1,5-a]pyrimidin-3-ylmethanol, including its solubility, stability, and reactivity, have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide critical insights into the compound's behavior under various conditions, which is essential for its application in different industries.

In terms of safety and handling, Pyrazolo[1,5-a]pyrimidin-3-ylmethanol has been classified as a non-hazardous substance under standard conditions. However, proper precautions should be taken during its synthesis and use to ensure compliance with occupational safety regulations.

The future outlook for Pyrazolo[1,5-a]pyrimidin-3-ylmethanol is highly promising. Ongoing research is focused on optimizing its properties for specific applications while exploring new avenues for its utilization. Collaborative efforts between academia and industry are expected to drive further innovation in this field.

In conclusion, Pyrazolo[1,5-a]pyrimidin-3-ylmethanol, with its CAS number 1824205-60-8, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable tool for scientists and engineers seeking innovative solutions in drug development, agriculture, and materials science.